2-(4-amino-1-piperidinyl)-N-cyclopentylacetamide

• IUPAC Name: 2-(4-aminopiperidin-1-yl)-N-cyclopentylacetamide
• InChI: InChI=1S/C12H23N3O/c13-10-5-7-15(8-6-10)9-12(16)14-11-3-1-2-4-11/h10-11H,1-9,13H2,(H,14,16)
• InChI Key: KLTRUXDKMLXMJI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)CN2CCC(CC2)N
• Molecular Formula: C12H23N3O
• Molecular Weight: 225.33 g/mol

Description

2-(4-amino-1-piperidinyl)-N-cyclopentylacetamide, also known as CPP-115, is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) transaminase. This enzyme is responsible for the breakdown of GABA, a neurotransmitter that plays a crucial role in the regulation of brain activity. By inhibiting GABA transaminase, CPP-115 increases the levels of GABA in the brain, leading to enhanced GABAergic neurotransmission and potential therapeutic benefits.

Mechanism of Action

2-(4-amino-1-piperidinyl)-N-cyclopentylacetamide works by inhibiting GABA transaminase, which is responsible for the breakdown of GABA in the brain. By inhibiting this enzyme, 2-(4-amino-1-piperidinyl)-N-cyclopentylacetamide increases the levels of GABA in the brain, leading to enhanced GABAergic neurotransmission. GABA is an inhibitory neurotransmitter that plays a crucial role in the regulation of brain activity. By increasing GABA levels, 2-(4-amino-1-piperidinyl)-N-cyclopentylacetamide can modulate neuronal excitability and potentially provide therapeutic benefits.
Biochemical and Physiological Effects
2-(4-amino-1-piperidinyl)-N-cyclopentylacetamide has been shown to increase GABA levels in the brain, leading to enhanced GABAergic neurotransmission. This can result in a range of biochemical and physiological effects, including modulation of neuronal excitability, reduction of seizure activity, and potential therapeutic benefits in various neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

One advantage of 2-(4-amino-1-piperidinyl)-N-cyclopentylacetamide is its potency and selectivity as a GABA transaminase inhibitor. This allows for precise modulation of GABAergic neurotransmission without affecting other neurotransmitter systems. However, one limitation of 2-(4-amino-1-piperidinyl)-N-cyclopentylacetamide is its relatively short half-life, which may require frequent dosing in clinical settings.

Future Directions

There are several potential future directions for research on 2-(4-amino-1-piperidinyl)-N-cyclopentylacetamide. One area of interest is its potential therapeutic applications in neurological and psychiatric disorders, including epilepsy, addiction, anxiety, and depression. Additionally, further studies are needed to better understand the mechanism of action of 2-(4-amino-1-piperidinyl)-N-cyclopentylacetamide and its effects on GABAergic neurotransmission. Finally, the development of longer-acting formulations of 2-(4-amino-1-piperidinyl)-N-cyclopentylacetamide may improve its clinical utility.

Scientific Research Applications

2-(4-amino-1-piperidinyl)-N-cyclopentylacetamide has been extensively studied in preclinical models for its potential therapeutic applications in various neurological and psychiatric disorders, including epilepsy, addiction, anxiety, and depression. In animal models of epilepsy, 2-(4-amino-1-piperidinyl)-N-cyclopentylacetamide has been shown to reduce seizure activity and increase seizure threshold. In addiction models, 2-(4-amino-1-piperidinyl)-N-cyclopentylacetamide has been shown to reduce drug-seeking behavior and withdrawal symptoms. In anxiety and depression models, 2-(4-amino-1-piperidinyl)-N-cyclopentylacetamide has been shown to have anxiolytic and antidepressant effects.